Cas no 28036-91-1 (3,4-Dichlorobenzohydrazide)
3,4-Dichlorobenzohydrazide is a chlorinated aromatic hydrazide compound with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring dichloro substitution on the benzene ring, enhances reactivity and selectivity in nucleophilic or condensation reactions, making it valuable for constructing heterocyclic frameworks. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic workflows. Its high purity and well-defined properties facilitate precise use in medicinal chemistry, particularly in the development of bioactive molecules. Suitable for controlled reactions, 3,4-Dichlorobenzohydrazide serves as a versatile building block for researchers requiring tailored functionalization in specialized chemical synthesis.
3,4-Dichlorobenzohydrazide structure
Product Name:3,4-Dichlorobenzohydrazide
CAS No:28036-91-1
MF:C7H6Cl2N2O
MW:205.04133939743
MDL:MFCD00017057
CID:53261
PubChem ID:311996
Update Time:2025-06-07
3,4-Dichlorobenzohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dichlorobenzene-1-carbohydrazide
- 3,4-Dichlorobenzenecarbohydrazide
- 3,4-dichlorobenzohydrazide
- 3,4-Dichlor-benzoesaeure-hydrazid
- 3,4-Dichlorbenzoylhydrazin
- 3,4-dichlorobenzhydrazide
- 3,4-dichlorobenzoic acid hydrazide
- 3,4-dichlorobenzoic hydrazide
- dichlorobenzenecarbohydrazide
- 3,4-Dichlorobenzoylhydrazine
- NSC523266
- Benzoic acid, 3,4-dichloro-, hydrazide
- 3,4-Dichlor-benzoyl-hydrazin
- VEDIADQJSGNNQE-UHFFFAOYSA-N
- SBB081966
- NSC219986
- STL355038
- BBL025691
- 1,2-dichlorobenzene-4-carbohydrazide
- Benzoic acid,3,4-dichlo
- SCHEMBL1202191
- D95417
- NSC-523266
- MFCD00017057
- 28036-91-1
- CS-0286854
- 12Y-0824
- 3,4-Dichlorobenzhydrazide?
- FT-0614227
- SB85932
- J-511139
- DTXSID90309938
- AMY202100066
- AKOS000148165
- D5392
- NSC-219986
- EN300-229305
- 3, 4-dichlorobenzohydrazide
- DB-004244
- SY081422
- 3,4-Dichlorobenzohydrazide
-
- MDL： MFCD00017057
- Inchi： 1S/C7H6Cl2N2O/c8-5-2-1-4(3-6(5)9)7(12)11-10/h1-3H,10H2,(H,11,12)
- InChI Key： VEDIADQJSGNNQE-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(C(NN)=O)=C1)Cl
Computed Properties
- Exact Mass: 203.98600
- Monoisotopic Mass: 203.9857182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.5
- Topological Polar Surface Area: 55.1
Experimental Properties
- Melting Point: 172.0 to 176.0 deg-C
- PSA: 55.12000
- LogP: 2.68810
3,4-Dichlorobenzohydrazide Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction： 26-37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- HazardClass：IRRITANT
- Risk Phrases：R36/37/38
3,4-Dichlorobenzohydrazide Customs Data
- HS CODE：2928000090
- Customs Data：
China Customs Code:
2928000090Overview:
2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
3,4-Dichlorobenzohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D5392-5G |
3,4-Dichlorobenzohydrazide |
28036-91-1 | 98.0%(GC) | 5G |
￥2650.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D5392-1G |
3,4-Dichlorobenzohydrazide |
28036-91-1 | 98.0%(GC) | 1G |
￥690.0 | 2022-09-28 | |
| Alichem | A019092822-25g |
3,4-Dichlorobenzohydrazide |
28036-91-1 | 95% | 25g |
$420.00 | 2023-09-02 | |
| Alichem | A019092822-100g |
3,4-Dichlorobenzohydrazide |
28036-91-1 | 95% | 100g |
$901.00 | 2023-09-02 | |
| Fluorochem | 061447-1g |
3,4-Dichlorobenzohydrazide |
28036-91-1 | 98.0% | 1g |
￡38.00 | 2022-03-01 | |
| Fluorochem | 061447-5g |
3,4-Dichlorobenzohydrazide |
28036-91-1 | 98.0% | 5g |
￡150.00 | 2022-03-01 | |
| Fluorochem | 061447-25g |
3,4-Dichlorobenzohydrazide |
28036-91-1 | 98.0% | 25g |
￡600.00 | 2022-03-01 | |
| Fluorochem | 061447-100g |
3,4-Dichlorobenzohydrazide |
28036-91-1 | 98.0% | 100g |
￡1683.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D303318-25g |
3,4-Dichlorobenzohydrazide |
28036-91-1 | 98% | 25g |
¥3084.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D303318-5g |
3,4-Dichlorobenzohydrazide |
28036-91-1 | 98% | 5g |
¥1042.90 | 2023-09-03 |
3,4-Dichlorobenzohydrazide Related Literature
-
José Maurício dos Santos Filho,Savio Moita Pinheiro Green Chem. 2017 19 2212
28036-91-1 (3,4-Dichlorobenzohydrazide) Related Products
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